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Compound of Interest

Compound Name: L-770644 dihydrochloride
CAS No.: 182251-68-9
Cat. No.: B1674094
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

L-770644 is a potent and selective agonist for the human (3 adrenergic receptor (33-AR), a
key target in metabolic and other physiological processes. This document provides a
comprehensive technical overview of the chemical properties, mechanism of action, and
relevant experimental data for L-770644 dihydrochloride. It is intended to serve as a
foundational resource for researchers engaged in the study and development of 3-AR
agonists.

Chemical Properties

While detailed experimental data for the dihydrochloride salt is not readily available in public
literature, the properties of the parent compound, L-770644, have been reported. It is crucial to
note that the addition of two hydrochloride moieties will increase the molecular weight and
likely alter the solubility and stability profile. Further experimental characterization of the
dihydrochloride salt is recommended.
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Property Value Source
C30H37N704S (for parent
Molecular Formula MedChemExpress
compound)
) 591.72 g/mol (for parent
Molecular Weight MedChemExpress
compound)
Appearance Solid (presumed) -
B Data for dihydrochloride not
Solubility ) -
available.
o Data for dihydrochloride not
Stability ) -
available.
173901-95-6 (for parent
CAS Number MedChemExpress

compound)

Biological Activity and In Vivo Data

L-770644 is a highly potent and selective agonist of the human 33 adrenergic receptor. Its

biological activity has been characterized in both in vitro and in vivo models.

Parameter Value Species Assay Reference
33 Adrenergic )
Shih T.L., et al.
EC50 13 nM Human Receptor
o (1999)[1]
Activation
Oral o )
) o Pharmacokinetic ~ Shih T.L., et al.
Bioavailability 27% Rat, Dog ]
Analysis (1999)[1]
(%F)
) Shih T.L., et al.
ED50 0.21 mg/kg Rhesus Monkey Glycerolemia

(1999)[1]

Mechanism of Action and Signaling Pathway
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As a [33 adrenergic receptor agonist, L-770644 mimics the action of endogenous
catecholamines, such as norepinephrine, at the 3-AR. The primary signaling cascade initiated
by B3-AR activation is the Gs-protein coupled pathway.

Upon binding of L-770644 to the 3-AR, a conformational change in the receptor activates the
associated heterotrimeric Gs protein. This leads to the dissociation of the Gas subunit, which in
turn activates adenylyl cyclase. Activated adenylyl cyclase catalyzes the conversion of ATP to
cyclic AMP (cCAMP). The subsequent increase in intracellular cAMP levels leads to the
activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets,
leading to a cellular response.

Some studies on B3-AR signaling suggest the potential for alternative or parallel pathways
involving nitric oxide (NO) synthase, as well as other kinases like ERK1/2 and p38 MAPK.
However, the specific downstream signaling pathways activated by L-770644 have not been
fully elucidated in the available literature.
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Caption: Canonical B3 adrenergic receptor signaling pathway activated by L-770644.

Experimental Protocols

Detailed experimental protocols for the characterization of L-770644 are described in the
primary literature, most notably by Shih T.L., et al. (1999). Access to the full text of this
publication is recommended for a comprehensive understanding of the methodologies. The
following outlines the general principles of the key assays used.

Radioligand Binding Assay (for Receptor Affinity)
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This assay is used to determine the binding affinity of L-770644 to the 33 adrenergic receptor.

o Objective: To determine the dissociation constant (Kd) or inhibition constant (Ki) of L-770644
for the B3-AR.

e General Workflow:

o Membrane Preparation: Isolation of cell membranes expressing the 33-AR from a suitable
cell line (e.g., CHO, HEK293) or tissue.

o Incubation: Incubation of the membranes with a constant concentration of a radiolabeled
B3-AR antagonist (e.g., [*2°l]-iodocyanopindolol) and varying concentrations of unlabeled
L-770644.

o Separation: Separation of bound from free radioligand by rapid filtration.
o Detection: Quantification of the radioactivity on the filters using a scintillation counter.

o Data Analysis: Calculation of the IC50 value, which is then converted to a Ki value using

the Cheng-Prusoff equation.
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Caption: General workflow for a radioligand binding assay.

Functional Assay: Adenylyl Cyclase Activation

This assay measures the functional consequence of L-770644 binding to the 33-AR, which is
the activation of adenylyl cyclase and the production of cCAMP.
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o Objective: To determine the potency (EC50) and efficacy of L-770644 in activating the 33-AR
signaling pathway.

o General Workflow:
o Cell Culture: Use of whole cells or cell membranes expressing the human (33-AR.

o Incubation: Incubation of the cells/membranes with varying concentrations of L-770644 in
the presence of ATP.

o Lysis and Detection: Lysis of the cells and measurement of the accumulated cAMP using a
suitable method, such as a competitive immunoassay (e.g., HTRF, ELISA) or a reporter
gene assay.

o Data Analysis: Plotting the concentration-response curve to determine the EC50 value.
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Caption: General workflow for an adenylyl cyclase activation assay.

Synthesis

A synthetic route for L-770644 has been described in the chemical literature. The synthesis
involves a multi-step process. For detailed information on the synthetic route, including
intermediates and reaction conditions, it is recommended to consult specialized chemical
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synthesis databases and the primary literature. The preparation of the dihydrochloride salt
would typically involve treating the free base with two equivalents of hydrochloric acid in a
suitable solvent.

Conclusion

L-770644 dihydrochloride is a valuable research tool for investigating the physiological and
pathophysiological roles of the 3 adrenergic receptor. Its high potency and selectivity make it
a suitable pharmacological probe for in vitro and in vivo studies. Further characterization of the
physicochemical properties of the dihydrochloride salt is warranted to facilitate its formulation
and use in various experimental settings. This document provides a summary of the currently
available data and a framework for further investigation into the properties and applications of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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